Cas no 2227765-65-1 (methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate
• CAS No: 2227765-65-1
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 5831836
• PubChem ID: 165687356
• Update Time: 2023-12-28

methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2,6-difluorophenyl)-3-hydroxypropanoate
• EN300-1814389
• 2227765-65-1

• Inchi： 1S/C10H10F2O3/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4,8,13H,5H2,1H3/t8-/m0/s1
• InChI Key： ZYZIXXLACOSYMV-QMMMGPOBSA-N
• SMILES： FC1C=CC=C(C=1[C@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų